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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B1399140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the stability and recommended

storage conditions for SNAP 94847 hydrochloride, a potent and selective melanin-

concentrating hormone receptor 1 (MCHR1) antagonist. Adherence to these guidelines is

crucial for ensuring the compound's integrity and obtaining reliable and reproducible

experimental results.

Summary of Storage Conditions and Stability
Proper storage of SNAP 94847 hydrochloride is essential to prevent degradation and

maintain its biological activity. The stability of the compound varies depending on whether it is

in solid form or in solution. The following tables summarize the recommended storage

conditions and known stability data.

Table 1: Storage and Stability of Solid SNAP 94847 Hydrochloride
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C ≥ 4 years[1]
Store in a dry, dark

place.[2]

Solid (Powder) 4°C Not specified
Sealed storage, away

from moisture.[3]

Solid (Powder) Room Temperature Not specified
Desiccate at room

temperature.[4]

Table 2: Storage and Stability of SNAP 94847 Hydrochloride in Solution

Solvent
Storage
Temperature

Duration Notes

DMSO -80°C
6 months to 1 year[3]

[5][6][7]

Sealed storage, away

from moisture.[3][6]

DMSO -20°C 1 month[3][6]
Sealed storage, away

from moisture.[3][6]

Ethanol Not specified Not specified
Soluble up to 100 mM.

[4]

MCHR1 Signaling Pathway
SNAP 94847 hydrochloride acts as an antagonist at the melanin-concentrating hormone

receptor 1 (MCHR1), a G-protein coupled receptor (GPCR). Its mechanism of action involves

blocking the downstream signaling cascade initiated by the binding of the endogenous ligand,

melanin-concentrating hormone (MCH).
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Caption: MCHR1 signaling pathway antagonism by SNAP 94847 hydrochloride.

Experimental Protocols
To ensure the integrity of SNAP 94847 hydrochloride for in vitro and in vivo studies, it is

recommended to perform stability assessments, especially when preparing stock solutions for

long-term use.

Protocol 1: Preparation of Stock Solutions
Objective: To prepare a high-concentration stock solution of SNAP 94847 hydrochloride for

subsequent dilutions.

Materials:

SNAP 94847 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Procedure:

Allow the SNAP 94847 hydrochloride powder to equilibrate to room temperature before

opening the vial to prevent condensation.

Weigh the desired amount of SNAP 94847 hydrochloride in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 100 mM). SNAP 94847 hydrochloride is soluble to 100 mM in DMSO.[4]

Vortex the solution thoroughly until the powder is completely dissolved. Sonication can be

used to aid dissolution.[5]

Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to 1 month).[3][5][6]

Protocol 2: Assessment of Solution Stability by HPLC
Objective: To determine the stability of SNAP 94847 hydrochloride in a specific solvent over

time at a given storage temperature.

Materials:

Stock solution of SNAP 94847 hydrochloride

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Appropriate HPLC column (e.g., C18)

Mobile phase (e.g., acetonitrile and water with a suitable buffer)

Reference standard of SNAP 94847 hydrochloride

Experimental Workflow:
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Caption: Workflow for assessing the stability of SNAP 94847 hydrochloride solutions.

Procedure:

Prepare a fresh stock solution of SNAP 94847 hydrochloride as described in Protocol 1.

Immediately after preparation (T=0), inject an aliquot into the HPLC system to determine the

initial purity and peak area.

Store the remaining aliquots under the desired experimental conditions (e.g., -20°C, 4°C,

and room temperature). Protect from light.

At predetermined time points (e.g., 1, 2, 4, and 8 weeks), retrieve an aliquot from each

storage condition.
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Allow the aliquot to thaw completely and equilibrate to room temperature.

Analyze the sample by HPLC using the same method as for the T=0 sample.

Compare the peak area of the main compound at each time point to the initial peak area to

calculate the percentage of the compound remaining.

Monitor for the appearance of any new peaks, which may indicate degradation products.

Conclusion
SNAP 94847 hydrochloride is a stable compound when stored correctly. For long-term

preservation of its integrity, the solid form should be stored at -20°C, and solutions in DMSO

should be stored at -80°C. Following the provided protocols for solution preparation and

stability assessment will ensure the reliability of experimental outcomes. It is always

recommended to refer to the batch-specific certificate of analysis for the most accurate

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1399140#snap-94847-hydrochloride-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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